![molecular formula C20H36O7P2 B1264248 Terpentedienyl diphosphate](/img/structure/B1264248.png)
Terpentedienyl diphosphate
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Overview
Description
Terpentedienyl diphosphate is the O-diphospho derivative of terpentedienol. It is a diterpenyl phosphate and a member of octahydronaphthalenes. It is a conjugate acid of a this compound(3-). It derives from a hydride of a terpentetriene.
Scientific Research Applications
Efficient Diterpene Production in Yeast
Terpentedienyl diphosphate is a precursor in the biosynthesis of terpenes, which have wide-ranging applications. A study by Ignea et al. (2015) demonstrated the engineering of yeast farnesyl diphosphate synthase Erg20p for efficient geranylgeranyl diphosphate production. This innovation leads to significant improvements in the production of various isoprenoids, enhancing the sustainable and economical production of terpenes in microorganisms like yeast (Ignea et al., 2015).
Terpenoid Production in Bacillus subtilis
Guan et al. (2015) explored the potential of Bacillus subtilis, a safe organism used industrially for protein production, for terpenoid biosynthesis. Terpenoids, synthesized from isopentenyl diphosphate (IPP) and its isomer dimethylallyl diphosphate (DMAPP), are crucial in various industries, including pharmaceuticals and cosmetics. This review highlights the metabolic engineering of B. subtilis for terpenoid production, underscoring its significance as a cell factory for terpenoids (Guan et al., 2015).
Extraction and Analysis of Terpenes/Terpenoids
Jiang et al. (2016) provided protocols for extracting terpenes/terpenoids from various plant sources. Terpenes/terpenoids, derived from prenyl diphosphates, are vital for industrial uses like flavors, fragrances, and medicines. Their work focuses on the extraction methods tailored to the chemical complexity of these compounds (Jiang et al., 2016).
Plant Terpenoids: Biosynthesis and Ecological Functions
Cheng et al. (2007) reviewed the biosynthesis pathways of terpenoids in plants, emphasizing their ecological roles. The study covered the synthesis of C5 precursor isopentenyl diphosphate (IPP) and dimethylallyl diphosphate (DMAPP) and the formation of diverse terpenoids. They also discussed the key role of terpene synthases (TPSs) in volatile terpene synthesis, highlighting their importance in plant defense and signaling (Cheng et al., 2007).
Terpenoids and Their Biosynthesis in Cyanobacteria
Pattanaik and Lindberg (2015) reviewed the biosynthesis of terpenoids in cyanobacteria, which occurs via the MEP pathway. They emphasized the biotechnological applications of these compounds, including potential uses in pharmaceuticals and biofuels. This review provides an understanding of cyanobacterial terpenoid biosynthesis and its relevance for biotechnological applications (Pattanaik & Lindberg, 2015).
Genomic Organization of Plant Terpene Synthases
Trapp and Croteau (2001) analyzed the genomic organization of plant terpene synthases, vital for the formation of various terpenoid classes. Their study suggested evolutionary patterns for terpene synthase genes, providing insights into the origins of natural products and plant phylogenetics (Trapp & Croteau, 2001).
properties
Molecular Formula |
C20H36O7P2 |
---|---|
Molecular Weight |
450.4 g/mol |
IUPAC Name |
[(E)-5-[(1R,2R,4aS,8aS)-1,2,4a,5-tetramethyl-2,3,4,7,8,8a-hexahydronaphthalen-1-yl]-3-methylpent-2-enyl] phosphono hydrogen phosphate |
InChI |
InChI=1S/C20H36O7P2/c1-15(11-14-26-29(24,25)27-28(21,22)23)9-12-19(4)17(3)10-13-20(5)16(2)7-6-8-18(19)20/h7,11,17-18H,6,8-10,12-14H2,1-5H3,(H,24,25)(H2,21,22,23)/b15-11+/t17-,18+,19-,20-/m1/s1 |
InChI Key |
LKJRXYMJDDAXEN-LENLPTBCSA-N |
Isomeric SMILES |
C[C@@H]1CC[C@]2([C@H]([C@]1(C)CC/C(=C/COP(=O)(O)OP(=O)(O)O)/C)CCC=C2C)C |
Canonical SMILES |
CC1CCC2(C(C1(C)CCC(=CCOP(=O)(O)OP(=O)(O)O)C)CCC=C2C)C |
Origin of Product |
United States |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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